Cas no 2286596-66-3 (N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide)

• Product Name: N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide
• CAS No: 2286596-66-3
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• CID: 5412611
• PubChem ID: 137893317
• Update Time: 2025-07-19

N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[(4-piperidin-1-ylphenyl)methyl]but-2-ynamide
• 2286596-66-3
• Z1873168369
• AKOS037638395
• N-methyl-N-{[4-(piperidin-1-yl)phenyl]methyl}but-2-ynamide
• EN300-26577851
• N-Methyl-N-[[4-(1-piperidinyl)phenyl]methyl]-2-butynamide
• N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide

• Inchi： 1S/C17H22N2O/c1-3-7-17(20)18(2)14-15-8-10-16(11-9-15)19-12-5-4-6-13-19/h8-11H,4-6,12-14H2,1-2H3
• InChI Key： PZJQWTPTAGFJOL-UHFFFAOYSA-N
• SMILES： C(N(C)CC1=CC=C(N2CCCCC2)C=C1)(=O)C#CC

Computed Properties

• Exact Mass: 270.173213330g/mol
• Monoisotopic Mass: 270.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide

Professional Introduction to N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide (CAS No: 2286596-66-3)

N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide, a compound with the chemical identifier CAS No: 2286596-66-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule, featuring a combination of amide and piperidine moieties, suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

The< strong>N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide molecule is characterized by its complex aromatic and heterocyclic structure. The presence of a piperidine ring enhances its solubility and bioavailability, which are critical factors in drug design. Additionally, the amide functional group contributes to its ability to interact with various biological receptors, making it a promising candidate for the development of novel therapeutic agents.

Recent studies have highlighted the importance of< strong>piperidine derivatives in the development of small-molecule drugs. Piperidine-containing compounds have been extensively explored for their role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The< strong>N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide structure, with its unique substitution pattern, aligns well with this trend, offering a potential scaffold for further derivatization and optimization.

In the realm of drug discovery, the< strong>amide bond plays a pivotal role in determining the pharmacokinetic properties of a molecule. The amide group in N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide contributes to its stability and metabolic profile, which are essential for its efficacy as a therapeutic agent. Furthermore, the aromatic ring system provides additional interaction points with biological targets, enhancing its binding affinity and selectivity.

The synthesis of N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for subsequent pharmacological evaluation. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex aromatic core of this molecule.

Biological activity profiling of N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide has revealed promising results in preclinical studies. Initial assays have demonstrated its potential as an inhibitor of key enzymes involved in various disease pathways. These findings are supported by computational modeling studies that predict favorable interactions between this compound and target proteins. Such computational approaches have become indispensable in modern drug discovery, providing insights into molecular recognition and binding mechanisms.

The< strong>piperidin moiety in N-methyl-N-{4-(piperidin-1-yl)phenylmethyl}but-2-ynamide is particularly noteworthy for its ability to modulate receptor activity. Piperidine derivatives have been successfully incorporated into drugs targeting neurotransmitter receptors, including dopamine and serotonin receptors. The structural flexibility of this moiety allows for fine-tuning of pharmacological properties, making it an attractive component in drug design.

Ongoing research aims to explore the therapeutic potential of N-methyl-N-{4-(piperidin-1-y l)phenylmethyl}but -2 -ynamide in various disease models. Preclinical studies are being conducted to evaluate its efficacy and safety profiles in animal models. These studies will provide valuable data for designing clinical trials and ultimately determining its suitability for human therapeutic use.

The< strong>amide group within this compound also plays a role in its solubility and bioavailability. Amides are known to enhance water solubility, which is crucial for oral administration and systemic distribution. Additionally, the amide bond can undergo metabolic hydrolysis, providing a pathway for drug elimination while minimizing toxicity.

In conclusion, N-methyl-N-{4-(piperidin -1 -yl)phen ylmeth yl}but -2 -ynam ide (CAS No: 2286596 -66 -3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development as a therapeutic agent. Continued research efforts will be essential to fully elucidate its pharmacological properties and explore its potential applications in medicine.